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Compound of Interest

Compound Name: Wye-354

Cat. No.: B612256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Wye-354 is a potent, cell-permeable, and ATP-competitive inhibitor of the mammalian target of

rapamycin (mTOR) kinase. It effectively blocks the signaling of both mTOR Complex 1

(mTORC1) and mTOR Complex 2 (mTORC2) with high selectivity over other kinases such as

PI3Kα.[1][2] This dual inhibition makes Wye-354 a valuable tool for studying the physiological

and pathological roles of the mTOR signaling pathway, which is a central regulator of cell

growth, proliferation, metabolism, and survival. Dysregulation of the mTOR pathway is

implicated in various diseases, including cancer, making inhibitors like Wye-354 critical for both

basic research and drug development.

These application notes provide a detailed protocol for the preparation of a Wye-354 stock

solution, along with essential information on its chemical properties, storage, and handling.

Quantitative Data Summary
For ease of reference and experimental planning, the following table summarizes the key

quantitative data for Wye-354.
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Property Value Reference(s)

Molecular Weight 495.53 g/mol [1][3]

CAS Number 1062169-56-5 [1]

Appearance White to off-white solid [1]

Purity ≥98% [1]

IC₅₀ (mTOR) ~5 nM [1][2]

IC₅₀ (PI3Kα) 1.89 µM [1]

IC₅₀ (PI3Kγ) 7.37 µM [1]

Solubility in DMSO ≥49.6 mg/mL [4]

In Vitro Concentration
0.1 - 10 µM (cell viability

assays)
[1][5]

In Vivo Dosage
50 mg/kg (mouse xenograft

models)
[1]

Experimental Protocols
Preparation of a 10 mM Wye-354 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Wye-354 in dimethyl

sulfoxide (DMSO).

Materials:

Wye-354 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes
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Vortex mixer

Optional: Water bath or sonicator

Procedure:

Calculate the required mass of Wye-354:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mM) × Volume (mL) × Molecular Weight ( g/mol )

Mass (mg) = 10 mM × 1 mL × 495.53 g/mol = 4.9553 mg

Accurately weigh out approximately 4.96 mg of Wye-354 powder and place it in a sterile

microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Wye-354
powder.

Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

If the compound does not fully dissolve, you can warm the tube at 37°C for 10 minutes

and/or use an ultrasonic bath for a few minutes.[4]

Aliquoting and Storage:

Once the Wye-354 is completely dissolved, aliquot the stock solution into smaller volumes

(e.g., 10-50 µL) in sterile, light-protecting microcentrifuge tubes. This will help to avoid

repeated freeze-thaw cycles.
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For long-term storage (up to 2 years), store the aliquots at -80°C.[1]

For short-term storage (up to 1 year), aliquots can be stored at -20°C.[1]

Note on Working Solutions:

To prepare a working solution for cell culture experiments, dilute the 10 mM stock solution in

your cell culture medium to the desired final concentration.

It is important to ensure that the final concentration of DMSO in the cell culture medium is

low (typically <0.1%) to avoid solvent-induced cytotoxicity.

Visualizations
Wye-354 Experimental Workflow
The following diagram illustrates the general workflow for preparing and using a Wye-354 stock

solution in a typical cell-based experiment.
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Stock Solution Preparation

Cell-Based Experiment
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Workflow for Wye-354 stock preparation and use.
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Wye-354 Inhibition of the mTOR Signaling Pathway
Wye-354 exerts its inhibitory effects by targeting the ATP-binding site of the mTOR kinase,

thereby blocking the activity of both mTORC1 and mTORC2. The diagram below illustrates the

key components of the mTOR signaling pathway and the points of inhibition by Wye-354.
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Wye-354 inhibits both mTORC1 and mTORC2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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